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Compound of Interest

Compound Name: Ethiprole

Cat. No.: B1671408

Ethiprole: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the phenylpyrazole
insecticide, ethiprole. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical identity, physicochemical properties,
toxicological profile, and mechanisms of action.

Chemical Identity

e IUPAC Name: 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(ethylsulfinyl)-1H-
pyrazole-3-carbonitrile.[1]

e Common Synonyms:

[¢]

Ethiprole [ISO]

RPA 107382

[¢]

Curbix

o

o

Kirappu

[¢]

5-amino-1-(2,6-dichloro-a,a,a-trifluoro-p-tolyl)-4-ethylsulfinylpyrazole-3-carbonitrile

[¢]

5-amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)-4-ethylsulfinylpyrazole[2][ 3]
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Physicochemical Properties

The following table summarizes the key physicochemical properties of ethiprole.

Property Value Reference
Molecular Formula C13H9Cl2F3N4OS [1][2]114]
Molecular Weight 397.2 g/mol [1112114]
Decomposition Point 165.5 °C [5]
Vapor Pressure 9.1 x 108 Pa (at 25°C) [5][6]
Water Solubility 9.2 mg/L (at 20°C) [21[41[5]
Acetone: 90.7, Acetonitrile:
o ) 24.5, Dichloromethane: 19.9,
Solubility in Organic Solvents
Ethyl Acetate: 24.0, n- [5]

(g/L at 20°C)

Heptane: 0.004, Toluene: 1.0,
Methanol: 47.2, n-Octanol: 2.4

Octanol-Water Partition

Coefficient (log Kow)

2.9 (at 20°C)

[2]14][5][6]

Dissociation Constant (pKa)

-3.9

[5][6]

Toxicological Profile

Ethiprole exhibits a range of toxicological effects, with the liver and thyroid being primary

target organs in mammals.[7] The following table presents a summary of its acute and chronic

toxicity data.
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Metric Value Species Reference
Acute Oral LDso > 7080 mg/kg bw Rat [8]
Topical LDso (24 hr) 0.50 £ 0.03 mg/g Housefly [3]

Acceptable Daily

0.002 mg/kg bw/da
Intake (ADI) I Y

[9]

Acute Reference

0.005 mg/kg bw - 9
Dose (ARfD) I el

Thyroid and liver

) tumors observed in
Chronic )
o ) o rats and mice,
Toxicity/Carcinogenicit ) Rat, Mouse [10]
respectively, through
y

non-genotoxic

mechanisms.

Not considered a
Reproductive/Develop  reproductive or ]

mental Toxicity developmental

toxicant.

Acute NOAEL of 25
mg/kg bw based on

Neurotoxicity transient behavioral Rat [11]
and motor activity

effects in rats.

Mode of Action

Ethiprole belongs to the phenylpyrazole class of insecticides and functions as a non-
competitive blocker of the y-aminobutyric acid (GABA)-gated chloride channel.[8][12] This
action disrupts the normal functioning of the central nervous system in insects by interfering
with the flow of chloride ions, leading to hyperexcitation, paralysis, and eventual death.[8]
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Caption: Mode of action of Ethiprole on the GABA-gated chloride channel.

Metabolic Pathways

Ethiprole undergoes extensive metabolism in various organisms and environmental
compartments. The primary metabolic transformations include oxidation of the sulfoxide group
to a sulfone, reduction to a sulfide, and hydrolysis of the nitrile group to an amide.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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